molecular formula C14H21NO2 B8577188 Methylphenethyl(tert-butoxycarbonyl)amine

Methylphenethyl(tert-butoxycarbonyl)amine

Cat. No. B8577188
M. Wt: 235.32 g/mol
InChI Key: XZMHPMVKYIOAMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methylphenethyl(tert-butoxycarbonyl)amine is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methylphenethyl(tert-butoxycarbonyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methylphenethyl(tert-butoxycarbonyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methylphenethyl(tert-butoxycarbonyl)amine

Molecular Formula

C14H21NO2

Molecular Weight

235.32 g/mol

IUPAC Name

tert-butyl N-methyl-N-(2-phenylethyl)carbamate

InChI

InChI=1S/C14H21NO2/c1-14(2,3)17-13(16)15(4)11-10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3

InChI Key

XZMHPMVKYIOAMX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(C)CCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled solution of 3-hydroxy-N-Boc,N-methyl phenethylamine (5.0 g, 19.9 mmol) in dry acetonitrile (65 ml) was added under nitrogen, N-methyl,N-n-propyl carbamoyl chloride (4.66 g, 34.43 mmol), followed by the portionwise addition of NaH (60% disp. in oil, 1.03 g, 25.87 mmol). The reaction mixture was stirred at RT under nitrogen for 6 hrs and evaporated to dryness in-vacuo. Water (200 ml) was added, the pH was adjusted to ˜9 and the aqueous layer was extracted with ether (4×100 ml). The combined ether layer was washed with NaOH solution (pH 9.5), water (150 ml), dried (Na2SO4) and evaporated to dryness in-vacuo to give an oil which was purified by column chromatography (hexane:EtOAc 2:1), affording 6.0 g (86%) of the title compound as a yellow oil.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
65 mL
Type
solvent
Reaction Step One
Quantity
4.66 g
Type
reactant
Reaction Step Two
Name
Quantity
1.03 g
Type
reactant
Reaction Step Two
Yield
86%

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